Cas no 71463-49-5 (Benzoicacid, 2,6-dichloro-, 2,6-dichlorophenyl ester)

Benzoicacid, 2,6-dichloro-, 2,6-dichlorophenyl ester structure
71463-49-5 structure
Product Name:Benzoicacid, 2,6-dichloro-, 2,6-dichlorophenyl ester
CAS No:71463-49-5
MF:C13H6Cl4O2
MW:335.997539997101
CID:580306
PubChem ID:2804799
Update Time:2025-04-19

Benzoicacid, 2,6-dichloro-, 2,6-dichlorophenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoicacid, 2,6-dichloro-, 2,6-dichlorophenyl ester
    • 2,6-Dichlorophenyl 2,6-dichlorobenzoate
    • (2,6-dichlorophenyl) 2,6-dichlorobenzoate
    • DTXSID10991879
    • NS00062319
    • EINECS 275-487-8
    • 71463-49-5
    • Inchi: 1S/C13H6Cl4O2/c14-7-3-1-4-8(15)11(7)13(18)19-12-9(16)5-2-6-10(12)17/h1-6H
    • InChI Key: HPJVLKRIWVAIPT-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1C(=O)OC1C(=CC=CC=1Cl)Cl)Cl

Computed Properties

  • Exact Mass: 333.91238
  • Monoisotopic Mass: 333.912190g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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